Cas no 823233-43-8 (L-Lysine, L-asparaginyl-L-seryl-L-isoleucyl-L-methionyl-)

• Product Name: L-Lysine, L-asparaginyl-L-seryl-L-isoleucyl-L-methionyl-
• CAS No: 823233-43-8
• MF: C₂₄H₄₅N₇O₈S
• MW: 591.721204519272
• CID: 693985
• PubChem ID: 71419110
• Update Time: 2025-04-19

L-Lysine, L-asparaginyl-L-seryl-L-isoleucyl-L-methionyl- Chemical and Physical Properties

Names and Identifiers

• L-Lysine, L-asparaginyl-L-seryl-L-isoleucyl-L-methionyl-
• (2S)-6-amino-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]-3-hydroxypropanoyl]amino]-3-methylpentanoyl]amino]-4-methylsulfanylbutanoyl]amino]hexanoic acid
• DTXSID70838377
• 823233-43-8
• L-Asparaginyl-L-seryl-L-isoleucyl-L-methionyl-L-lysine

• Inchi： 1S/C24H45N7O8S/c1-4-13(2)19(31-22(36)17(12-32)30-20(34)14(26)11-18(27)33)23(37)28-15(8-10-40-3)21(35)29-16(24(38)39)7-5-6-9-25/h13-17,19,32H,4-12,25-26H2,1-3H3,(H2,27,33)(H,28,37)(H,29,35)(H,30,34)(H,31,36)(H,38,39)/t13-,14-,15-,16-,17-,19-/m0/s1
• InChI Key： NKPFIFXILDHWHW-LAIMCUOGSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(=O)O)CCCCN)=O)NC([C@H]([C@@H](C)CC)NC([C@H](CO)NC([C@H](CC(N)=O)N)=O)=O)=O

Computed Properties

• Exact Mass: 591.30503259g/mol
• Monoisotopic Mass: 591.30503259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 40
• Rotatable Bond Count: 21
• Complexity: 863
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.9
• Topological Polar Surface Area: 294Ų